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Compound of Interest

Compound Name: 3,5-Dibromo-4-iodotoluene

Cat. No.: B071322

Physicochemical Properties of 3,5-Dibromo-4-
iodotoluene

3,5-Dibromo-4-iodotoluene is a halogenated aromatic compound with the chemical formula
C7HsBr2l.[1][2] Its molecular weight is 375.83 g/mol .[1][2] This compound serves as a building
block in organic synthesis. The key physical properties are summarized in the table below.

Property Value Reference
CAS Number 175278-10-1 [1]
Molecular Formula C7HsBr2l [1112]
Molecular Weight 375.83 g/mol [1][2]
Melting Point 69-72°C [1]

Boiling Point 126-128°C at 0.4 mmHg [1]

Experimental Protocols for Physical Property
Determination

While specific experimental procedures for the synthesis and characterization of 3,5-Dibromo-
4-iodotoluene are not readily available in public literature, this section outlines established
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methodologies for determining the melting and boiling points of solid organic compounds.
These protocols are based on standard laboratory practices.

Synthesis Context

A plausible synthetic route for 3,5-Dibromo-4-iodotoluene starts from 4-Methylaniline
hydrochloride.[3] The synthesis would typically involve a multi-step process, likely including
diazotization followed by halogenation reactions to introduce the bromine and iodine atoms
onto the toluene ring. After synthesis, the crude product would be purified, for example by
recrystallization, and its identity and purity confirmed by analytical techniques such as NMR
spectroscopy, mass spectrometry, and determination of its physical constants.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically suggests a high degree of purity, whereas a broad melting range often indicates the
presence of impurities.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: A small amount of dry, purified 3,5-Dibromo-4-iodotoluene is finely
powdered.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the sample into the sealed end. A
sample height of 2-3 mm is optimal.
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o Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute,
especially when approaching the expected melting point.

e Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting point is reported as the range T1-T2.

Boiling Point Determination (under reduced pressure)

Since 3,5-Dibromo-4-iodotoluene has a relatively high boiling point at atmospheric pressure,
which can lead to decomposition, its boiling point is determined under reduced pressure
(vacuum).

Apparatus:
o Short-path distillation apparatus or a small-scale distillation setup

Round-bottom flask

Thermometer

Heating mantle

Vacuum pump and pressure gauge (manometer)

Boiling chips or a magnetic stirrer
Procedure:

o Apparatus Setup: A small amount of purified 3,5-Dibromo-4-iodotoluene is placed in the
round-bottom flask along with boiling chips. The distillation apparatus is assembled, ensuring
all joints are properly sealed.

e Vacuum Application: The system is connected to a vacuum pump, and the pressure is
lowered to the desired level (e.g., 0.4 mmHg).
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» Heating: The flask is gently heated.

e Observation: The temperature is monitored closely. The boiling point is the temperature at
which the liquid boils and a steady stream of condensate is observed on the thermometer
bulb. This temperature is recorded along with the corresponding pressure.

o Pressure Correction: If necessary, the boiling point at a different pressure can be estimated
using a nomograph or the Clausius-Clapeyron equation.

Characterization Workflow

The following diagram illustrates the logical workflow for the synthesis and characterization of
3,5-Dibromo-4-iodotoluene, culminating in the determination of its physical properties.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b071322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Purification

Starting Material
(e.g., 4-Methylaniline hydrochloride)

Chemical Synthesis
(e.g., Diazotization, Halogenation)

Purification
(e.g., Recrystallization)

Characterization

Purified 3,5-Dibromo-4-iodotoluene

(NMR, MS, IR)

Spectroscopic Analysis)

. . I Boiling Point Determination
(Meltlng Point Determination ( (Reduced Pressure) )

Data Reporting

@ 0.4 mmHg

Melting Point: 69-72°Cj

Boiling Point: 126-128°C7

Click to download full resolution via product page

Caption: Workflow for Synthesis and Physical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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